Cas no 2229104-87-2 (tert-butyl N-2-(4,5-difluoro-2-methoxyphenyl)-1-oxopropan-2-ylcarbamate)

• Product Name: tert-butyl N-2-(4,5-difluoro-2-methoxyphenyl)-1-oxopropan-2-ylcarbamate
• CAS No: 2229104-87-2
• MF: C₁₅H₁₉F₂NO₄
• MW: 315.312471628189
• CID: 6496399
• PubChem ID: 165672711
• Update Time: 2025-10-28

tert-butyl N-2-(4,5-difluoro-2-methoxyphenyl)-1-oxopropan-2-ylcarbamate Chemical and Physical Properties

Names and Identifiers

• tert-butyl N-2-(4,5-difluoro-2-methoxyphenyl)-1-oxopropan-2-ylcarbamate
• tert-butyl N-[2-(4,5-difluoro-2-methoxyphenyl)-1-oxopropan-2-yl]carbamate
• EN300-1891625
• 2229104-87-2

• Inchi： 1S/C15H19F2NO4/c1-14(2,3)22-13(20)18-15(4,8-19)9-6-10(16)11(17)7-12(9)21-5/h6-8H,1-5H3,(H,18,20)
• InChI Key： QWWPJGUCGSQHEV-UHFFFAOYSA-N
• SMILES： FC1C(=CC(=C(C=1)C(C=O)(C)NC(=O)OC(C)(C)C)OC)F

Computed Properties

• Exact Mass: 315.12821441g/mol
• Monoisotopic Mass: 315.12821441g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 22
• Rotatable Bond Count: 6
• Complexity: 413
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 64.6Ų

Additional information on tert-butyl N-2-(4,5-difluoro-2-methoxyphenyl)-1-oxopropan-2-ylcarbamate

Comprehensive Overview of tert-butyl N-2-(4,5-difluoro-2-methoxyphenyl)-1-oxopropan-2-ylcarbamate (CAS No. 2229104-87-2)

The compound tert-butyl N-2-(4,5-difluoro-2-methoxyphenyl)-1-oxopropan-2-ylcarbamate (CAS No. 2229104-87-2) is a specialized organic molecule with significant potential in pharmaceutical and agrochemical research. Its unique structure, featuring a tert-butyl carbamate group and a difluoromethoxyphenyl moiety, makes it a valuable intermediate for synthesizing bioactive compounds. Researchers are increasingly interested in this molecule due to its role in drug discovery, particularly in targeting enzymes and receptors associated with metabolic disorders and inflammatory diseases.

In recent years, the demand for fluorinated compounds like tert-butyl N-2-(4,5-difluoro-2-methoxyphenyl)-1-oxopropan-2-ylcarbamate has surged, driven by their enhanced metabolic stability and bioavailability. This aligns with the growing trend of precision medicine and personalized therapeutics, where fluorinated analogs are prized for their ability to fine-tune drug properties. The compound's CAS No. 2229104-87-2 is frequently searched in academic and industrial databases, reflecting its relevance in cutting-edge research.

From a synthetic chemistry perspective, the tert-butyl carbamate group in this compound serves as a robust protecting group for amines, a feature widely exploited in peptide synthesis and medicinal chemistry. The 4,5-difluoro-2-methoxyphenyl segment, on the other hand, contributes to electronic modulation, which is critical for optimizing ligand-receptor interactions. Such structural attributes make this compound a focal point for studies on structure-activity relationships (SAR) and drug design.

Environmental and regulatory considerations also play a role in the compound's applications. With the rise of green chemistry initiatives, researchers are exploring sustainable methods to synthesize tert-butyl N-2-(4,5-difluoro-2-methoxyphenyl)-1-oxopropan-2-ylcarbamate, minimizing waste and hazardous byproducts. This aligns with broader industry shifts toward eco-friendly synthesis and green solvents, topics frequently queried in scientific forums and search engines.

In summary, tert-butyl N-2-(4,5-difluoro-2-methoxyphenyl)-1-oxopropan-2-ylcarbamate (CAS No. 2229104-87-2) represents a versatile building block in modern chemistry. Its applications span drug development, agrochemical innovation, and materials science, making it a subject of enduring interest. As research continues to uncover its potential, this compound is poised to remain a key player in the advancement of small-molecule therapeutics and functional materials.